4,5-Dichloro-2-hydrazinyl-1,3-benzothiazole

• IUPAC Name: (4,5-dichloro-1,3-benzothiazol-2-yl)hydrazine
• InChI: InChI=1S/C7H5Cl2N3S/c8-3-1-2-4-6(5(3)9)11-7(12-10)13-4/h1-2H,10H2,(H,11,12)
• InChI Key: RHSWSCIFRBRYRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1SC(=N2)NN)Cl)Cl
• Molecular Formula: C7H5Cl2N3S
• DSSTOX Substance ID: DTXSID401282649
• Molecular Weight: 234.11 g/mol
• CAS RN: 872696-05-4

Description

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as 4,5-Dichloro-2-hydrazinyl-1,3-benzothiazole, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular formula of this compound is C7H5Cl2N3S.

Chemical Reactions Analysis

Benzothiazole synthesis involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO, providing 2-unsubstituted benzothiazoles in good isolated yields with good functional group tolerance.

Scientific Research Applications

Anti-tubercular Agents

4,5-Dichloro-2-hydrazinyl-1,3-benzothiazole derivatives have been explored for their potential as anti-tubercular agents. A study by Telvekar et al. (2012) synthesized novel benzothiazole derivatives that showed promising activity against Mycobacterium tuberculosis strains. One of the compounds demonstrated a particularly low minimum inhibitory concentration (MIC), highlighting its potential as a lead for new anti-tubercular drugs (Telvekar et al., 2012).

Derivatives in Chemical Synthesis

The compound is used in the formation of new derivatives of 1,2,4-thiazoles. Ovsyannikova et al. (2017) found that the reaction of certain oxazin-6-ones with 2-hydrazinyl-1,3-benzothiazole resulted in the creation of these new derivatives, which were then screened for biological activity (Ovsyannikova et al., 2017).

Synthesis of Benzimidazole, Benzoxazole, and Benzothiazole Derivatives

A study by Ogurtsov et al. (2003) utilized 4,5-Dichloro-1,2-dithiole-3-thione in the synthesis of various benzothiazole derivatives, demonstrating its reactivity and versatility in chemical synthesis (Ogurtsov et al., 2003).

Hypoglycemic and Antimicrobial Agents

Mor et al. (2019) synthesized benzothiazolyl hydrazones and tested them as hypoglycemic and antimicrobial agents. The study revealed significant antidiabetic and antimicrobial activities, indicating its potential in medical applications (Mor et al., 2019).

Structural Analysis and Medicinal Chemistry

Research by Cox et al. (1997) involved the synthesis and single-crystal X-ray analysis of a compound derived from 2-methyl-benzothiazole, contributing to the understanding of its structural properties in the context of medicinal chemistry (Cox et al., 1997).

Antimicrobial and Enzyme Inhibitory Activities

Jayanna et al. (2013) synthesized novel benzoxazole derivatives incorporating 2-hydrazinyl-1,3-benzothiazole, demonstrating significant antimicrobial and enzyme inhibitory activities. These compounds could have applications in treating various infections and diseases (Jayanna et al., 2013).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent and significant pharmacological activities . They are known to interact with various biological targets, including enzymes and receptors, contributing to their diverse therapeutic effects .

Mode of Action

It is known that benzothiazole derivatives can interact with their targets in a variety of ways, often leading to changes in cellular processes . For instance, some benzothiazole derivatives have been found to inhibit the growth of Mycobacterium tuberculosis .

Biochemical Pathways

Benzothiazole derivatives are known to impact a range of biochemical pathways, often resulting in downstream effects such as antimicrobial, antiviral, and anticancer activities .

Pharmacokinetics

The pharmacokinetic properties of benzothiazole derivatives have been studied, and these compounds are known to exhibit good bioavailability .

Result of Action

Benzothiazole derivatives are known to exert a variety of effects at the molecular and cellular levels, contributing to their diverse pharmacological activities .